Cas no 139326-43-5 (Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester)

• Product Name: Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester
• CAS No: 139326-43-5
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 1266412
• PubChem ID: 1543563
• Update Time: 2025-04-20

Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-nitrophenyl)sulfinyl]-, 1-methylethyl ester
• 139326-43-5
• AKOS002688495
• 2-Nitrophenylsulfinyl-acetic acid, isopropyl est
• Acetic acid, ((2-nitrophenyl)sulfinyl)-, 1-methylethyl ester
• DTXSID70874210

• Inchi： 1S/C11H13NO5S/c1-8(2)17-11(13)7-18(16)10-6-4-3-5-9(10)12(14)15/h3-6,8H,7H2,1-2H3
• InChI Key： JACZKCHRLPESEQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC(C)C)(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 271.05149
• Monoisotopic Mass: 271.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 86.51